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Compound of Interest

Compound Name: 2-(4-Methylphenyl)propan-2-ol

Cat. No.: B075277 Get Quote

An In-Depth Technical Guide to 2-(4-
Methylphenyl)propan-2-ol
This technical guide provides a comprehensive overview of 2-(4-Methylphenyl)propan-2-ol,
including its nomenclature, physicochemical properties, potential applications, and relevant

experimental methodologies. This document is intended for researchers, scientists, and

professionals in the field of drug development and chemical synthesis.

IUPAC Nomenclature and Common Synonyms
The systematic name for this compound, as defined by the International Union of Pure and

Applied Chemistry (IUPAC), is 2-(4-methylphenyl)propan-2-ol.[1][2][3] This name precisely

describes its molecular structure: a propan-2-ol backbone with a 4-methylphenyl group

attached to the second carbon atom.[1]

Due to its common use in various industries and historical naming conventions, it is also known

by several synonyms:

p-Cymen-8-ol[1][2][3]

8-Hydroxy-p-cymene[1][2][3]

Dimethyl-p-tolyl carbinol[1][2][3]
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α,α,4-Trimethylbenzyl alcohol[1][2]

2-(p-Tolyl)-2-propanol[2]

p,α,α-Trimethylbenzyl alcohol[2][4]

1-Methyl-4-(1-hydroxy-1-methylethyl)benzene[2][5]

Physicochemical Properties
A summary of the key physicochemical properties of 2-(4-Methylphenyl)propan-2-ol is
presented in the table below for easy reference and comparison.

Property Value Source

Molecular Formula C₁₀H₁₄O [1][3][4]

Molecular Weight 150.22 g/mol [1][3]

Appearance

Colorless to light yellow liquid

with a celery-like or

herbaceous odor

[3][4]

Boiling Point 204.8°C at 760 mmHg [3]

Density 0.97 g/mL at 25°C [6]

Flash Point 102.7°C [3]

Water Solubility Sparingly soluble/slight [4]

Refractive Index 1.5185 (n20/D) [6]

Vapor Pressure 0.156 mmHg at 25°C [4]

pKa 14.63 ± 0.29 (Predicted) [4]

Potential Applications
2-(4-Methylphenyl)propan-2-ol is a versatile compound with applications in several fields:
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Fragrance and Personal Care: It is utilized as a fragrance ingredient in perfumes and

personal care products.[4]

Pharmaceuticals: It serves as a solvent in the pharmaceutical industry for dissolving and

extracting compounds during medication production.[4] Studies have also indicated potential

anti-inflammatory, antioxidant, and anti-tumor properties, suggesting its utility in drug

development.[7]

Chemical Industry: This compound is an important intermediate in the synthesis of fine

chemicals, such as esters for fragrances and coatings, and can be used in the preparation of

polymers like polyesters and polyurethanes.[7]

Agriculture: It can function as a plant growth regulator and a pesticide adjuvant to enhance

crop yield and the effectiveness of pesticides.[7]

Experimental Protocols
Example Synthesis of a Structurally Related Compound: 2-(4-ethoxyphenyl)-2-methylpropanol

The following protocol is for the synthesis of 2-(4-ethoxyphenyl)-2-methylpropanol, an analog of

2-(4-Methylphenyl)propan-2-ol. This method illustrates a common synthetic route that could

be adapted for the target molecule. The procedure involves the reduction of an ester to an

alcohol.

Materials:

2-(4-ethoxyphenyl)-2-methylpropionic acid ethyl ester

Ethanol

Potassium borohydride

Lithium chloride

Hydrochloric acid (3mol/L)

Dichloromethane
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Anhydrous sodium sulfate

Water

Procedure:

Dissolve 2-(4-ethoxyphenyl)-2-methylpropionic acid ethyl ester in ethanol.

Add potassium borohydride and lithium chloride to the solution.

The reaction is carried out, and its progress is monitored by Gas Chromatography (GC).

Upon completion of the reaction, slowly add hydrochloric acid.

Add water to the mixture.

Recover the ethanol under reduced pressure.

After cooling to room temperature, add dichloromethane for extraction. The extraction is

performed three times.

The combined organic layers (dichloromethane) are dried over anhydrous sodium sulfate.

The dichloromethane is removed under reduced pressure to yield the final product, 2-(4-

ethoxyphenyl)-2-methylpropanol.[8]

Visualizations
Biocatalytic Formation Pathway

This compound can be formed in nature, and a proposed biocatalytic pathway involves the

oxidation of p-cymene, a common monoterpenoid.[1]

p-Cymene OxidationProposed Pathway
2-para-tolyl-2-propyl

hydroperoxide
(Intermediate)

2-(4-Methylphenyl)propan-2-ol

Click to download full resolution via product page
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Caption: Proposed biocatalytic pathway of 2-(4-Methylphenyl)propan-2-ol from p-cymene.

Synthetic Workflow Example

The following diagram illustrates the key steps in the example synthetic protocol for a structural

analog.
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Caption: Workflow for the synthesis of an alcohol via ester reduction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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